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Compound of Interest

Compound Name: Ethyl 3-(methyithio)propionate

Cat. No.: B076633

For Researchers, Scientists, and Drug Development Professionals

Ethyl 3-(methylthio)propionate, a sulfur-containing ester, is a volatile compound recognized
for its characteristic fruity and sulfurous aroma, reminiscent of pineapple.[1][2] While
extensively utilized in the flavor and fragrance industry, a thorough understanding of its physical
properties is paramount for its application in scientific research and developmental studies.
This technical guide provides a detailed summary of the known physical characteristics of
Ethyl 3-(methylthio)propionate, supported by available data and generalized experimental

methodologies.

Core Physical and Chemical Properties

Ethyl 3-(methylthio)propionate (CAS No: 13327-56-5) is a colorless to pale yellow liquid.[1]
[3] Its chemical structure consists of an ethyl ester of 3-(methylthio)propionic acid.

Table 1: General and Chemical Properties of Ethyl 3-(methylthio)propionate
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Property Value Source(s)
Molecular Formula CeH1202S [311415][6]
Molecular Weight 148.23 g/mol [31141[6]1[7]
Colorless to pale yellow clear
Appearance o [11[31[5]
liquid
Fruity, pineapple, sulfurous,
Odor Y, Pespp 2]

with metallic and ripe notes

Quantitative Physical Data

The following tables summarize the key quantitative physical properties of Ethyl 3-

(methylthio)propionate, crucial for handling, storage, and experimental design.

Table 2: Thermodynamic and Physical State Properties
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Property Value Conditions Source(s)
Boiling Point 192 - 197 °C @ 760.00 mm Hg [L12131417118191
100 °C @ 30.00 mm Hg [1]
Density 1.030 - 1.035 g/mL @ 25.00 °C [11[3]
1.032 g/mL @ 25 °C (lit.) [2][8]
1.04 g/cm3 @ 20/20 °C [9]
Refractive Index 1.457 - 1.463 @ 20.00 °C [11[3]
1.46 n20/D (lit.) [81[9]
Vapor Pressure 0.324 mmHg @ 25.00 °C (est.) [1]
0.2737 - 0.4058 hPa @ 20 - 25 °C (est.) [4]
Flash Point 78.89 °C (174.00 °F) TCC (Tagliabue [1]
Closed Cup)
81 °C (177.8 °F) Closed cup [9]
logP (o/w) 1.352 (est.) [1]
Table 3: Solubility Data
Solvent Solubility Conditions Source(s)
Water 4534 mg/L (est.) @ 25 °C [1]

Soluble; 1 mLin1mL

Alcohol (Ethanol)
of 95% alcohol

[11(31[4]

Experimental Protocols: A Generalized Approach

While specific experimental protocols for determining the physical properties of Ethyl 3-
(methylthio)propionate are not readily available in the cited literature, standardized methods
for esters provide a reliable framework.
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Determination of Boiling Point

The boiling point is typically determined using distillation methods at atmospheric or reduced
pressures. A common laboratory setup involves heating the liquid in a distillation flask
connected to a condenser and a collection flask. The temperature at which the liquid actively
boils and the vapor temperature remains constant is recorded as the boiling point. For vacuum
distillation, a vacuum pump is connected to the apparatus to lower the pressure.

Measurement of Density

Density is determined by measuring the mass of a known volume of the substance. A
pycnometer or a digital density meter is commonly used for accurate measurements. The
instrument is first calibrated with a substance of known density, such as deionized water. The
sample is then introduced, and its mass is measured. The density is calculated by dividing the
mass by the volume.

Refractive Index Measurement

The refractive index, a measure of how light propagates through a substance, is determined
using a refractometer. A small sample of the liquid is placed on the prism of the refractometer.
Light is passed through the sample, and the angle of refraction is measured. Modern Abbe
refractometers provide a direct reading of the refractive index at a specific temperature,
typically 20°C.

Flash Point Determination

The flash point is the lowest temperature at which the vapors of a volatile material will ignite
when given an ignition source. The Tagliabue Closed Cup (TCC) method is a standard
procedure. The sample is heated in a closed cup at a slow, constant rate. An ignition source is
directed into the cup at regular intervals. The flash point is the lowest temperature at which a
flash is observed.

Logical and Workflow Diagrams

To visualize the relationships and processes involved in characterizing Ethyl 3-
(methylthio)propionate, the following diagrams are provided.
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Logical Relationship of Physical Properties

Molecular Structure
(CeH1202S)
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Generalized Experimental Workflow for Physical Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl 3-(methylthio)propionate: A Comprehensive
Technical Overview of its Physical Properties]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b076633#what-are-the-physical-properties-of-ethyl-
3-methylthio-propionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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